molecular formula C12H14N2O2 B8575460 1-pentyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione

1-pentyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione

Cat. No.: B8575460
M. Wt: 218.25 g/mol
InChI Key: QPMQGSANTJHKSS-UHFFFAOYSA-N
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Description

1-pentyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

1-pentylpyrrolo[2,3-b]pyridine-2,3-dione

InChI

InChI=1S/C12H14N2O2/c1-2-3-4-8-14-11-9(6-5-7-13-11)10(15)12(14)16/h5-7H,2-4,8H2,1H3

InChI Key

QPMQGSANTJHKSS-UHFFFAOYSA-N

Canonical SMILES

CCCCCN1C2=C(C=CC=N2)C(=O)C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2-neck round bottom flask (1 L) was charged with 1-pentyl-1H-pyrrolo[2,3-b]pyridine (17.4 g, 92.6 mmol) in anhydrous dimethylsulfoxide (300 mL) and bubbled with nitrogen. To the reaction solution was added N-bromosuccinimide (34.3 g, 193 mmol) in portion over 15 min at 0° C. The reaction mixture was heated at 60° C. for 6 h followed by at ambient temperature for 16 h. The reaction mixture was diluted with water (200 mL) and stirred for 0.5 h followed by extraction with ethyl acetate (3×200 mL). The combined organic layers was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated in vacuo to dryness to give the title compound as a yellow solid, which was crystallized from ether as an orange solid (14.6 g, 72%): 1H NMR (300 MHz, CDCl3) δ 8.41 (dd, 1H), 7.78 (dd, 1H), 7.03 (dd, 1H), 3.79 (t, 2H), 1.77-1.66 (m, 2H), 1.34-1.29 (m, 4H), 0.85 (t, 3H); 13C NMR (75 MHz, CDCl3) δ 219.1, 182.2, 164.0, 158.2, 155.8, 132.8, 119.4, 112.0, 39.3, 28.9, 27.2, 22.3, 13.9.
Quantity
17.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
34.3 g
Type
reactant
Reaction Step Two
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Quantity
200 mL
Type
reactant
Reaction Step Three

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